Cas no 4974-27-0 (2,6-Octadiene)

• Product Name: 2,6-Octadiene
• CAS No: 4974-27-0
• MF: C₈H₁₄
• MW: 110.196762561798
• CID: 331953
• PubChem ID: 5364393
• Update Time: 2025-04-19

2,6-Octadiene Chemical and Physical Properties

Names and Identifiers

• 2,6-Octadiene
• 1,6-Dimethyldiallyl
• 2,6-Octadien
• Octa-2,6-dien
• octa-2,6-diene
• Octadien-2,6
• trans,trans-octa-2,6-diene
• LAGGTOBQMQHXON-GGWOSOGESA-N
• 4974-27-0
• NSC 51709
• trans,trans-2,6-Octadiene
• trans-2,trans-6-octadiene
• (2E,6E)-octa-2,6-diene
• (2E,6E)-2,6-Octadiene
• AKOS006275137
• 2,6-Octadiene, (2E,6E)-
• 2,6-Octadiene, (E,E)-

• Inchi： 1S/C8H14/c1-3-5-7-8-6-4-2/h3-6H,7-8H2,1-2H3/b5-3+,6-4+
• InChI Key： LAGGTOBQMQHXON-GGWOSOGESA-N
• SMILES： C(/C=C/C)C/C=C/C

Computed Properties

• Exact Mass: 110.11000
• Monoisotopic Mass: 110.109550447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 66
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.7406
• Melting Point: -76°C
• Boiling Point: 126.55°C (estimate)
• Refractive Index: 1.4292
• PSA: 0.00000
• LogP: 2.91880

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Olefins Acyclic olefins